Cas no 1807026-80-7 (2,5-Bis(trifluoromethyl)-3-chlorobenzamide)

• Product Name: 2,5-Bis(trifluoromethyl)-3-chlorobenzamide
• CAS No: 1807026-80-7
• MF: C₉H₄ClF₆NO
• MW: 291.577582359314
• CID: 4960091
• Update Time: 2025-08-04

2,5-Bis(trifluoromethyl)-3-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-chlorobenzamide

• Inchi： 1S/C9H4ClF6NO/c10-5-2-3(8(11,12)13)1-4(7(17)18)6(5)9(14,15)16/h1-2H,(H2,17,18)
• InChI Key： XVVJAKLIQZCOGO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(C(N)=O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1

Additional information on 2,5-Bis(trifluoromethyl)-3-chlorobenzamide

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-3-chlorobenzamide (CAS No. 1807026-80-7)

2,5-Bis(trifluoromethyl)-3-chlorobenzamide (CAS No. 1807026-80-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoromethyl and chloro functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, which are critical factors in drug design and agrochemical formulations.

In recent years, the demand for fluorinated compounds like 2,5-Bis(trifluoromethyl)-3-chlorobenzamide has surged due to their applications in the development of high-performance materials and bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and crop protection agents. The compound's CAS No. 1807026-80-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in industrial and academic settings.

One of the key advantages of 2,5-Bis(trifluoromethyl)-3-chlorobenzamide lies in its versatility. It can be employed in cross-coupling reactions, amide bond formations, and other transformative chemical processes. This adaptability makes it a preferred choice for chemists working on structure-activity relationship (SAR) studies or medicinal chemistry optimization. Additionally, its stability under various reaction conditions ensures high yields and reproducibility, which are essential for large-scale production.

The compound's trifluoromethyl groups also contribute to its potential in addressing contemporary challenges such as drug resistance and sustainable agriculture. For instance, fluorinated compounds are increasingly explored as alternatives to conventional agrochemicals, offering improved efficacy and reduced environmental impact. This aligns with the global trend toward green chemistry and eco-friendly solutions, making CAS No. 1807026-80-7 a topic of interest for environmentally conscious researchers.

From a synthetic perspective, 2,5-Bis(trifluoromethyl)-3-chlorobenzamide is often synthesized via multi-step organic reactions, including halogenation and amidation. Its chloro substituent provides a reactive site for further functionalization, enabling the creation of diverse derivatives. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is required to identify optimal candidates.

In the pharmaceutical industry, fluorinated benzamides like 2,5-Bis(trifluoromethyl)-3-chlorobenzamide are investigated for their potential in targeting enzyme inhibition and receptor modulation. The compound's ability to penetrate cell membranes and interact with biological targets makes it a promising scaffold for drug discovery. Recent studies have highlighted its relevance in oncology and central nervous system (CNS) disorders, further driving its demand in research laboratories.

For those seeking high-purity 2,5-Bis(trifluoromethyl)-3-chlorobenzamide, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structural integrity. These measures ensure that the compound meets the rigorous requirements of pharmaceutical-grade materials and research applications.

In summary, 2,5-Bis(trifluoromethyl)-3-chlorobenzamide (CAS No. 1807026-80-7) represents a cutting-edge compound with broad applicability across multiple scientific disciplines. Its unique chemical profile, combined with the growing emphasis on fluorine chemistry and sustainable innovation, positions it as a critical tool for modern research and industrial development. As interest in specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping the future of molecular design and applied chemistry.